3-Phenyl-propionic acid (4-nitro-benzylidene)-hydrazide

• IUPAC Name: N-[(E)-(4-nitrophenyl)methylideneamino]-3-phenylpropanamide
• InChI: InChI=1S/C16H15N3O3/c20-16(11-8-13-4-2-1-3-5-13)18-17-12-14-6-9-15(10-7-14)19(21)22/h1-7,9-10,12H,8,11H2,(H,18,20)/b17-12+
• InChI Key: QEWNXMRMLCQKDU-SFQUDFHCSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NN=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)CCC(=O)N/N=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C16H15N3O3
• Molecular Weight: 297.31 g/mol

Description

3-Phenyl-propionic acid (4-nitro-benzylidene)-hydrazide, also known as PPH, is a chemical compound that has been extensively studied in the field of medicinal chemistry. It has been found to possess a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

Scientific Research Applications

Synthesis and Evaluation of Hydrazides A series of 3-ethoxy-4-hydroxybenzylidene/4-nitrobenzylidene hydrazides was synthesized, showing significant in vitro antimicrobial activity. The presence of dinitro, methoxy, hydroxy, and nitro substituents on the phenyl ring of aromatic acids contributed to their effectiveness. QSAR studies highlighted the relevance of the topological parameter, third-order molecular connectivity index, in describing the antimicrobial activity of these hydrazides (Kumar et al., 2011).

Antimycobacterial and Antimicrobial Activities Research on 2-(phenylthio) benzoylarylhydrazone derivatives, including those with nitro groups, showed promising antimycobacterial activities against Mycobacterium tuberculosis. Certain compounds demonstrated significant inhibitory effects, showcasing the potential of these derivatives in antimycobacterial applications (Almasirad et al., 2011).

Antitubercular Activity Exploration Hydrazide-hydrazone compounds, based on 4-substituted benzoic acid, were synthesized and screened for antituberculosis activity against Mycobacterium tuberculosis H37Rv. A specific compound showed the highest inhibitory activity, indicating the potential for developing new anti-tubercular agents (Koçyiğit-Kaymakçioğlu et al., 2006).

QSAR Studies on Nicotinic Acid Derivatives A series of nicotinic acid benzylidene hydrazide derivatives were synthesized and evaluated for their antimycobacterial, antiviral, and antimicrobial activities. QSAR investigations suggested that multi-target models were effective in describing their activities, indicating the importance of structural features in biological efficacy (Narang et al., 2012).

Corrosion Inhibition Studies Investigations into the corrosion inhibition properties of nickel(II) and copper(II) complexes with certain acylhydrazine Schiff bases revealed their potential in protecting mild steel against corrosion in acidic media. These studies are crucial for understanding the material compatibility and protective capabilities of hydrazide derivatives in industrial applications (Mishra et al., 2015).